Cas no 883543-54-2 (2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde)

2-(3-Methylpiperidin-1-yl)pyrimidine-5-carbaldehyde is a versatile heterocyclic compound featuring a pyrimidine core functionalized with a 3-methylpiperidine substituent and an aldehyde group at the 5-position. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The aldehyde moiety enables condensation and nucleophilic addition reactions, while the methylpiperidine group enhances solubility and bioavailability. Its well-defined molecular architecture ensures consistent performance in cross-coupling and cyclization reactions. The compound is particularly useful in the development of bioactive molecules, offering a balance of stability and reactivity for advanced synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.
2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde structure
883543-54-2 structure
Product Name:2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde
CAS No:883543-54-2
MF:C11H15N3O
MW:205.256302118301
MDL:MFCD08146595
CID:2128947
Update Time:2025-10-18

2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methylpiperidin-1-yl)-pyrimidine-5-carbaldehyde
    • 2-(3-METHYL-PIPERIDIN-1-YL)-PYRIMIDINE-5-CARBALDEHYDE
    • 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde
    • ST50401598
    • 2-(3-methylpiperidyl)pyrimidine-5-carbaldehyde
    • MDL: MFCD08146595
    • Inchi: 1S/C11H15N3O/c1-9-3-2-4-14(7-9)11-12-5-10(8-15)6-13-11/h5-6,8-9H,2-4,7H2,1H3
    • InChI Key: YGWJFOFMSYFRAC-UHFFFAOYSA-N
    • SMILES: O=CC1C=NC(=NC=1)N1CCCC(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Topological Polar Surface Area: 46.1

2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

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2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:883543-54-2)2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde
Order Number:A1092903
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:08
Price ($):238.0/716.0
Email:sales@amadischem.com

Additional information on 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde

Comprehensive Overview of 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 883543-54-2)

2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 883543-54-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine derivatives family, which is known for its versatile applications in drug discovery and material science. The unique combination of a pyrimidine ring and a 3-methylpiperidine moiety makes it a valuable intermediate in synthesizing bioactive molecules.

The molecular structure of 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde features a pyrimidine-5-carbaldehyde core, which is functionalized with a 3-methylpiperidin-1-yl group. This structural arrangement contributes to its reactivity and potential as a building block in medicinal chemistry. Researchers often explore its utility in designing kinase inhibitors, antiviral agents, and anti-inflammatory compounds, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for pyrimidine-based compounds like 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde has surged due to their role in developing small-molecule drugs. The compound's aldehyde functionality allows for further derivatization, making it a key player in combinatorial chemistry and high-throughput screening. Its applications extend to crop protection chemicals, where it serves as a precursor for novel pesticides with improved efficacy and environmental safety.

From a synthetic perspective, 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde is typically prepared through multi-step organic reactions involving condensation, cyclization, and functional group interconversion. The purity and yield of this compound are critical for its downstream applications, prompting advancements in chromatographic purification and crystallization techniques. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its chemical properties.

The market dynamics for 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde reflect the growing interest in heterocyclic chemistry. Pharmaceutical companies and research institutions are increasingly sourcing this compound for drug discovery programs, particularly in oncology and infectious diseases. Its compatibility with green chemistry principles also makes it a sustainable choice for industrial-scale synthesis, addressing the global push for eco-friendly manufacturing processes.

In conclusion, 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 883543-54-2) represents a pivotal compound in modern chemical research. Its structural versatility, coupled with its broad applicability in life sciences and agrochemicals, positions it as a subject of ongoing innovation. As the scientific community continues to explore its potential, this compound is expected to play a central role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:883543-54-2)2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde
A1092903
Purity:99%/99%
Quantity:1g/5g
Price ($):238.0/716.0
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